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CAS No.: 64199-88-8

Cat. No.: B1209449
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For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
Introduction: Unraveling the Metabolic Hub of
Pyrroline-5-Carboxylate (P5C)
Pyrroline-5-carboxylate (P5C) is a critical metabolic intermediate at the crossroads of proline,

glutamate, and ornithine metabolism. This central position places P5C at the heart of several

fundamental cellular processes, including redox homeostasis, nucleotide synthesis, and

cellular responses to stress.[1] The dynamic interconversion of these amino acids through P5C

links the urea cycle, the tricarboxylic acid (TCA) cycle, and the proline cycle, making it a pivotal

node in cellular metabolic networks.[1] Dysregulation of P5C metabolism has been implicated

in various diseases, including cancer, making it an attractive target for therapeutic intervention.

[2][3]

Understanding the metabolic flux through the P5C hub is crucial for elucidating disease

mechanisms and developing targeted therapies. Stable isotope tracing, coupled with mass
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spectrometry or nuclear magnetic resonance (NMR) spectroscopy, offers a powerful approach

to quantitatively track the fate of metabolic precursors and determine the rates of intracellular

reactions.[2][4] This application note provides a comprehensive guide for researchers to design

and execute stable isotope tracing experiments to investigate P5C metabolic flux, from

experimental design and sample preparation to data analysis and interpretation.

The P5C Metabolic Network: A Nexus of Cellular
Metabolism
P5C is synthesized from glutamate via the action of P5C synthase (P5CS) and from ornithine

through ornithine aminotransferase (OAT). It can then be converted to proline by P5C

reductase (PYCR) or oxidized back to glutamate by P5C dehydrogenase (P5CDH). The

degradation of proline back to P5C is catalyzed by proline dehydrogenase/oxidase

(PRODH/POX). This intricate network of reactions is tightly regulated and compartmentalized

within the cell, primarily in the mitochondria and cytosol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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